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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

Mastoparan 17
130571-28-7

B596975

Get Quote

Understanding the physical properties of Mastoparan 17 is the first step in formulating a safe

disposal plan. Because it is highly soluble, liquid waste poses a significant risk of

environmental discharge if poured down standard laboratory drains[2].

Property

Specification

Operational Implication

Chemical Name

Mastoparan 17 (Synonym:
Mas17)

Must be clearly labeled on all

waste containers.

CAS Number

145854-61-1

Required for hazardous waste

manifests[3].

Physical State

Solid (Lyophilized Powder)

High risk of aerosolization;

requires careful sweeping[2].

Aqueous waste must be

Solubility Soluble in water (= 1 mg/mL) captured; do not let enter
drains[2].
Keep stock sealed; waste can

Storage -20°C (Dry Refrigerator) be stored at room temp in
SAA.
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Mechanistic Context: Why Proper Segregation
Matters

In experimental designs, Mastoparan 17 is utilized as a negative control. Active Mastoparan
triggers Gi/Go proteins, leading to cortical F-actin disassembly and subsequent vesicle
exocytosis (e.g., PN-1 secretion)[4]. Mastoparan 17 fails to activate this pathway[1]. If
Mastoparan 17 waste is cross-contaminated with active Mastoparan or other GPCR agonists,

it compromises the integrity of control data.
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Fig 1. Comparative signaling of Mastoparan vs. the inactive control Mastoparan 17.

Standard Operating Procedures (SOPs) for Disposal

Causality Check: Every step below is designed to prevent the aerosolization of the lyophilized
powder and to ensure that aqueous peptide solutions do not enter the municipal water supply,
which is strictly prohibited by federal guidelines[2],[5].
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Protocol 1: Solid Waste Management (Lyophilized
Powder & Consumables)

Lyophilized peptides are easily disturbed by ambient airflow. Standard vacuuming will
aerosolize the peptide, creating an inhalation hazard.

o Preparation: Don standard PPE (nitrile gloves, safety glasses, and a lab coat). If handling
large spills outside a biosafety cabinet, wear an N95/P100 respirator[2].

¢ Collection: Do not sweep dry. Use a slightly damp absorbent pad or an inert absorbent
material (like sand or vermiculite) to pick up the spilled powder without creating dust[2],[6].

o Containment: Shovel the absorbed material and all contaminated consumables (e.g.,
weighing boats, pipette tips, empty vials) into a designated, leak-proof hazardous waste
container[2].

» Labeling: Seal the container and label it as "Non-Hazardous Chemical Waste - Mastoparan
17 Solid".

Protocol 2: Liquid Waste Management (Reconstituted
Solutions)

Once Mastoparan 17 is reconstituted in water or buffer, it must be treated as regulated
chemical waste[5].

o Segregation: Collect all agueous Mastoparan 17 solutions in a compatible High-Density
Polyethylene (HDPE) liquid waste carboy.

e Secondary Containment: Place the liquid waste container in a secondary containment pan
away from direct heat sources to prevent accidental leaks from reaching the floor or
drains[7].

» Venting and Sealing: Ensure the container is closed securely with an approved funnel lid
when not actively adding waste[7]. Do not fill past the indicated fill line[8].

» Discharge Prohibition: Under no circumstances should peptide solutions be discarded via
laboratory sinks[7].
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Protocol 3: Surface Decontamination

To prevent cross-contamination in GPCR assays, surfaces must be chemically neutralized.

o Application: Apply a freshly prepared 10% sodium hypochlorite (bleach) solution to the work
surface. Reasoning: The oxidative power of bleach rapidly hydrolyzes peptide bonds,
destroying the structural integrity of the peptide.

e Contact Time: Allow the solution to sit for 15 minutes.

o Cleanup: Wipe the area with paper towels, dispose of them in the solid chemical waste bin,
and rinse the bench with distilled water to remove corrosive bleach residues.

Regulatory Compliance and Logistics

According to the NIH Waste Disposal Guide and EPA standards, laboratories must adhere to
strict accumulation rules[7],[5]:

o Satellite Accumulation Area (SAA): Store waste in the laboratory where it is generated. Do
not transport waste across hallways to other locations for storage[7].

o Time Limits: Chemical waste must be picked up by a licensed, professional waste disposal
company within 60 days of the accumulation start date[7],[8].

o Documentation: Maintain the Safety Data Sheet (SDS) in the lab's chemical hygiene log and
ensure all personnel are trained on these specific disposal metrics[9].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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